(E)-4-methyl-6-(3-methyl-1,4-dioxonaphthalen-2-yl)hex-4-enoic acid (E)-4-methyl-6-(3-methyl-1,4-dioxonaphthalen-2-yl)hex-4-enoic acid
Brand Name: Vulcanchem
CAS No.: 34185-71-2
VCID: VC20854618
InChI: InChI=1S/C18H18O4/c1-11(8-10-16(19)20)7-9-13-12(2)17(21)14-5-3-4-6-15(14)18(13)22/h3-7H,8-10H2,1-2H3,(H,19,20)/b11-7+
SMILES: CC1=C(C(=O)C2=CC=CC=C2C1=O)CC=C(C)CCC(=O)O
Molecular Formula: C18H18O4
Molecular Weight: 298.3 g/mol

(E)-4-methyl-6-(3-methyl-1,4-dioxonaphthalen-2-yl)hex-4-enoic acid

CAS No.: 34185-71-2

Cat. No.: VC20854618

Molecular Formula: C18H18O4

Molecular Weight: 298.3 g/mol

* For research use only. Not for human or veterinary use.

(E)-4-methyl-6-(3-methyl-1,4-dioxonaphthalen-2-yl)hex-4-enoic acid - 34185-71-2

Specification

CAS No. 34185-71-2
Molecular Formula C18H18O4
Molecular Weight 298.3 g/mol
IUPAC Name (E)-4-methyl-6-(3-methyl-1,4-dioxonaphthalen-2-yl)hex-4-enoic acid
Standard InChI InChI=1S/C18H18O4/c1-11(8-10-16(19)20)7-9-13-12(2)17(21)14-5-3-4-6-15(14)18(13)22/h3-7H,8-10H2,1-2H3,(H,19,20)/b11-7+
Standard InChI Key BCNIZSHMXASUGF-YRNVUSSQSA-N
Isomeric SMILES CC1=C(C(=O)C2=CC=CC=C2C1=O)C/C=C(\C)/CCC(=O)O
SMILES CC1=C(C(=O)C2=CC=CC=C2C1=O)CC=C(C)CCC(=O)O
Canonical SMILES CC1=C(C(=O)C2=CC=CC=C2C1=O)CC=C(C)CCC(=O)O

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